Cas no 7472-23-3 ( )

  structure
  structure
Product Name: 
CAS No:7472-23-3
MF:C13H14O3
MW:218.248464107513
CID:980051
PubChem ID:344803
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (2-oxocyclohexyl) benzoate
    • 2-(benzoyloxy)cyclohexanone
    • 2-benzoyloxy cyclohexanone
    • 2-benzoyloxy-1-cyclohexanone
    • 2-benzoyloxy-cyclohexanone
    • 2-oxocyclohexyl benzoate
    • AC1L81E7
    • KB-206321
    • NSC401916
    • SureCN4703081
    • Z19825599
    • DTXSID30322722
    • 7472-23-3
    • NSC-401916
    • AKOS033714298
    • SCHEMBL4703081
    •  
    • Inchi: 1S/C13H14O3/c14-11-8-4-5-9-12(11)16-13(15)10-6-2-1-3-7-10/h1-3,6-7,12H,4-5,8-9H2
    • InChI Key: LEVSNIXDZWEGEC-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1C(CCCC1)=O

Computed Properties

  • Exact Mass: 218.09432
  • Monoisotopic Mass: 218.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
  • LogP: 2.35510
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